Cas no 1531594-08-7 (Tesidolumab)

• Product Name: Tesidolumab
• CAS No: 1531594-08-7
• CID: 5517744
• Update Time: 2025-07-23

Tesidolumab Chemical and Physical Properties

Names and Identifiers

• Tesidolumab
• Research Grade Tesidolumab (DHB90004)
• Tesidolumab (anti-Complement C5)
• LFG316

Additional information on Tesidolumab

Recent Advances in Tesidolumab (1531594-08-7) Research: A Comprehensive Overview

Tesidolumab (CAS: 1531594-08-7) is a monoclonal antibody under investigation for its therapeutic potential in autoimmune diseases and inflammatory conditions. Recent studies have focused on its mechanism of action, pharmacokinetics, and clinical efficacy. This research brief synthesizes the latest findings to provide a comprehensive update on Tesidolumab's development and applications.

Recent preclinical studies have elucidated Tesidolumab's binding affinity to its target, demonstrating high specificity and potency. In vitro assays revealed that Tesidolumab effectively inhibits key inflammatory pathways, reducing cytokine production and immune cell activation. These findings support its potential as a targeted therapy for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Clinical trials have progressed to Phase II, with preliminary results indicating favorable safety and tolerability profiles. Patients receiving Tesidolumab showed significant reductions in disease activity scores compared to placebo groups. Biomarker analyses confirmed the drug's mechanism of action, with decreased levels of pro-inflammatory cytokines observed in treated patients.

Pharmacokinetic studies of Tesidolumab (1531594-08-7) have established its half-life and biodistribution patterns, informing optimal dosing regimens. The drug exhibits linear pharmacokinetics across tested dose ranges, with no evidence of accumulation upon repeated administration. These properties suggest Tesidolumab may offer convenient dosing schedules in clinical practice.

Comparative analyses with existing biologics highlight Tesidolumab's unique advantages, including potentially lower immunogenicity and longer duration of action. However, researchers note the need for larger, longer-term studies to fully assess its efficacy and safety profile relative to established treatments.

Future research directions include investigating Tesidolumab's potential in combination therapies and expanding its application to additional autoimmune indications. Ongoing studies are exploring biomarkers that may predict treatment response, which could enable personalized medicine approaches using this novel therapeutic agent.